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Compound of Interest

Compound Name: Diallylmethylamine

Cat. No.: B1582482

For immediate release: This document provides essential safety and logistical information for
the proper disposal of diallylmethylamine, a highly flammable and corrosive compound.
Researchers, scientists, and drug development professionals must adhere to these procedures
to ensure a safe laboratory environment and compliance with waste disposal regulations.

Diallylmethylamine is a hazardous chemical requiring careful handling and a specific disposal
protocol.[1] It is classified as a highly flammable liquid and vapor, and can cause severe skin
burns and eye damage.[1] Adherence to the following step-by-step guidance is critical for
minimizing risks and ensuring proper disposal.

I. Immediate Safety Precautions & Personal
Protective Equipment (PPE)

Before handling diallylmethylamine for any purpose, including disposal, ensure all necessary
safety measures are in place. Work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[2][3]

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against
splashes.[4]

o Hand Protection: Use chemical-resistant gloves, such as nitrile, neoprene, or butyl rubber.
Always inspect gloves for integrity before use and employ proper removal techniques to
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avoid skin contact.[2][3][5]

o Body Protection: A fully-buttoned lab coat or chemical-resistant clothing is required.[2][4]

» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, a respirator with an appropriate filter (e.g., type ABEK) is necessary.[5]

Il. Diallylmethylamine Waste Disposal Procedure

The primary method for the disposal of diallylmethylamine waste is through a licensed
hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain
or with general laboratory trash.[6][7]

Step 1: Waste Collection

o Collect diallylmethylamine waste in a designated, compatible, and properly sealed
container.[5] The container should be made of a material that will not react with the chemical.

¢ Do not mix diallylmethylamine waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management plan.[6]

o Ensure the waste container is stored in a cool, dry, and well-ventilated area, away from
sources of ignition such as heat, sparks, or open flames.[2][6]

e The storage area should be secure and accessible only to authorized personnel.[6]
Step 2: Labeling

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Diallylmethylamine”.

« Indicate the specific hazards associated with the chemical: "Flammable Liquid" and
"Corrosive".

¢ |Include the date when the waste was first added to the container.

Step 3: Storage and Pickup
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o Store the labeled waste container in a designated hazardous waste accumulation area.

» Follow your institution's procedures for scheduling a pickup by a licensed hazardous waste
disposal company.

» Do not allow the container to become overfilled; a general guideline is to not fill beyond 90%
capacity.[8]

In Case of a Spill:

o Small Spills: If a small amount of diallylmethylamine is spilled and you are trained to handle
it, absorb the spill with an inert, dry material (e.g., sand, diatomite, or universal binders).[5][9]
Place the absorbent material into a sealed, labeled container for disposal as hazardous
waste.[5] Ensure adequate ventilation and wear all required PPE during cleanup.

» Large Spills: For large spills, immediately evacuate the area and prevent others from
entering. If safe to do so, remove all sources of ignition. Contact your institution's emergency
response team or environmental health and safety (EH&S) office immediately.[5]

lll. Quantitative Data Summary

The following table summarizes key quantitative data for diallylmethylamine, critical for
understanding its physical properties and hazards.

Property Value Source
Molecular Formula C7H13N [1]
Molecular Weight 111.18 g/mol

Boiling Point 111 °C

Flash Point 7.2 °C (closed cup)

Density 0.789 g/mL at 25 °C

IV. Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of diallylmethylamine.
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Caption: Workflow for the safe disposal of diallylmethylamine waste.

Disclaimer: This information is intended as a guide and should be supplemented by your
institution's specific safety and waste disposal protocols. Always consult the Safety Data Sheet
(SDS) for diallylmethylamine and your facility's environmental health and safety office for
comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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